N'-[2-[(E)-2-cyanoethenyl]-4,6-dimethylthieno[2,3-b]pyridin-3-yl]-N,N-dimethylmethanimidamide

• IUPAC Name: N'-[2-[(E)-2-cyanoethenyl]-4,6-dimethylthieno[2,3-b]pyridin-3-yl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C15H16N4S/c1-10-8-11(2)18-15-13(10)14(17-9-19(3)4)12(20-15)6-5-7-16/h5-6,8-9H,1-4H3/b6-5+,17-9?
• InChI Key: WOZKLBMYYBNGIH-WCLBPFOISA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C=CC#N)N=CN(C)C)C
• Isomeric SMILES: CC1=CC(=NC2=C1C(=C(S2)/C=C/C#N)N=CN(C)C)C
• Molecular Formula: C15H16N4S
• Molecular Weight: 284.4 g/mol
• CAS No.: 338956-36-8

Description

N'-[2-[(E)-2-cyanoethenyl]-4,6-dimethylthieno[2,3-b]pyridin-3-yl]-N,N-dimethylmethanimidamide is a useful research compound. Its molecular formula is C15H16N4S and its molecular weight is 284.38. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Heterocyclic compounds, including pyridine and its derivatives, are known for their versatility in organic synthesis. They serve as key intermediates in the formation of complex molecules, showcasing a wide range of functionalities. Their utility extends to catalysis, where they're involved in forming metal complexes and facilitating asymmetric synthesis. The synthesis and application of these compounds in drug development and organic chemistry underscore their importance in advancing chemical methodologies and creating new materials (Li et al., 2019).

Medicinal Applications

Research on pyridine derivatives indicates significant potential in medicinal chemistry. Their structural diversity allows for the development of compounds with varied biological activities, including anticancer, antibacterial, and anti-inflammatory properties. This highlights the potential of such compounds, including the one , in contributing to new therapeutic agents. The exploration of heterocyclic compounds in drug synthesis reflects ongoing efforts to address various health challenges through chemical innovation (Boča et al., 2011).

Chemical Properties and Interactions

The study of heterocyclic N-oxide derivatives and similar compounds reveals insights into their chemical behaviors, including reactivity and interaction with other molecules. These properties are critical for designing chemical reactions and understanding the mechanisms underlying their biological activities. Such knowledge is instrumental in the development of new synthetic strategies and the improvement of existing ones, paving the way for advancements in both organic chemistry and pharmacology (Khojasteh et al., 2011).

Safety and Hazards

The safety information available for this compound indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.